Cas no 79098-75-2 (3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one)

• Product Name: 3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one
• CAS No: 79098-75-2
• MF: C₁₃H₁₇N₃O
• MW: 231.293582677841
• MDL: MFCD11043062
• CID: 60055
• PubChem ID: 329817295
• Update Time: 2025-11-02

3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-Piperidin-4-yl-3,4-dihydro-1H-quinazolin-2-one
• 3-(4-Piperidinyl)-3,4-dihydro-2(1H)-quinazolinone
• 3-(piperidin-4-yl)-3,4-dihydroquinazolin-2(1H)-one
• 3-piperidin-4-yl-1,4-dihydroquinazolin-2-one
• piperidinyldihydroHquinazolinone
• 2(1H)-Quinazolinone, 3,4-dihydro-3-(4-piperidinyl)-
• 3,4-DIHYDRO-3-(4-PIPERIDINYL)-2(1H)-QUINAZOLINONE
• 3-(4-piperidyl)-1,4-dihydroquinazolin-2-one
• KSTFHYBYFDYWSD-UHFFFAOYSA-N
• 2375AC
• FT-0681849
• 3-(piperidine-4-yl)-1,4-dihydroquinazoline-2-on
• 79098-75-2
• 3-piperidin-4-yl-3,4dihydro-1H-quinazolin-2-one
• 3-(4-piperidyl)-1,4-dihydroquinazolin-2-one;3-Piperidin-4-yl-3,4-dihydro-1H-quinazolin-2-one
• 3-Piperidin-4-yl-3,4-dihydro-quinazolin-2-ol
• 4-(2-Oxo-1,4-dihydro-2H-quinazolin-3-yl)piperidine
• 3,4-dihydro-3-(piperidin-4-yl)quinazolin-2(1H)-one
• 3-piperidin-4-yl-3,4-dihydroquinazolin-2(1H)-one
• 3-piperidin-4yl-3,4-dihydro-1H-quinazolin-2one
• MFCD11043062
• A24784
• 4-(2-Oxo-1,4-dihydro-2H-quinazolin-3-yl) piperidine
• CS-M1905
• SCHEMBL2100919
• J-510938
• SS-3104
• A839581
• 3-(Piperidin-4-yl)-1,2,3,4-tetrahydroquinazolin-2-one
• DTXSID50453067
• 2(1H)-Quinazolinone,3,4-dihydro-3-(4-piperidinyl)-
• AM101288
• SB43270
• AKOS005073804
• 3-(piperidin-4-yl)-1,4-dihydroquinazolin-2-one
• 3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one

• MDL： MFCD11043062
• Inchi： 1S/C13H17N3O/c17-13-15-12-4-2-1-3-10(12)9-16(13)11-5-7-14-8-6-11/h1-4,11,14H,5-9H2,(H,15,17)
• InChI Key： KSTFHYBYFDYWSD-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC=CC=2CN1C1CCNCC1

Computed Properties

• Exact Mass: 231.13700
• Monoisotopic Mass: 231.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.4
• XLogP3: 0.8

Experimental Properties

• Density: 1.18
• Boiling Point: 459.008°C at 760 mmHg
• Flash Point: 459.008 °C at 760 mmHg
• Refractive Index: 1.581
• PSA: 44.37000
• LogP: 2.19080

3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one Security Information

• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one

3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one (CAS No. 79098-75-2): A Comprehensive Overview

3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one (CAS No. 79098-75-2) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique piperidine and dihydroquinazolinone moieties, exhibits a range of intriguing biological activities, making it a subject of ongoing research. In this article, we delve into the properties, applications, and recent advancements related to this compound, while also addressing common queries and trends in the scientific community.

The molecular structure of 3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one combines a piperidine ring with a dihydroquinazolinone scaffold, which is known for its versatility in drug design. The presence of these functional groups allows the compound to interact with various biological targets, particularly in the central nervous system (CNS). Researchers have explored its potential as a kinase inhibitor, G-protein-coupled receptor (GPCR) modulator, and even as a candidate for treating neurodegenerative diseases.

One of the most frequently searched questions about CAS No. 79098-75-2 is its role in cancer research. Recent studies have highlighted its ability to inhibit specific kinases involved in tumor growth, sparking interest in its potential as an anticancer agent. Additionally, its neuroprotective effects have been investigated in models of Alzheimer's and Parkinson's diseases, aligning with the growing public interest in neurodegenerative disorder treatments.

The synthesis of 3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one typically involves multi-step organic reactions, including cyclization and functional group transformations. Its physicochemical properties, such as solubility and stability, are critical for its application in pharmaceutical formulations. Researchers often optimize these properties to enhance bioavailability and efficacy, addressing another common query about drug development processes.

In the context of market trends, the demand for novel small-molecule therapeutics has surged, with CAS No. 79098-75-2 being no exception. Pharmaceutical companies and academic institutions are actively exploring its derivatives to expand the scope of its applications. This aligns with the broader trend of repurposing existing compounds for new therapeutic indications, a strategy that has gained traction in recent years.

Another hot topic related to this compound is its potential in personalized medicine. With advancements in genomics and biomarker identification, researchers are investigating how 3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one can be tailored to individual patient profiles. This approach not only improves treatment outcomes but also reduces adverse effects, a key concern in modern pharmacology.

From a safety and regulatory perspective, CAS No. 79098-75-2 is not classified as a hazardous material, making it suitable for research and development purposes. However, like all chemical compounds, proper handling and disposal protocols must be followed to ensure environmental and personal safety. This addresses another common search query about the safety profile of this compound.

In summary, 3-(Piperidin-4-YL)-3,4-dihydroquinazolin-2(1H)-one (CAS No. 79098-75-2) is a promising compound with diverse applications in drug discovery and development. Its unique structure and biological activities make it a valuable subject for ongoing research, particularly in the fields of oncology and neurology. As scientific interest continues to grow, this compound is poised to play a significant role in the future of precision medicine and therapeutic innovation.